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Compound of Interest

Compound Name: Genkwanin

Cat. No.: B190353

Essential Safety and Handling Guide for
Genkwanin

This guide provides crucial safety and logistical information for the handling and disposal of
Genkwanin, a naturally occurring monomethoxyflavone. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
in a laboratory setting.

Hazard Identification and Safety Precautions

Genkwanin is a pharmaceutically active compound that requires careful handling. It is
classified as toxic and can be a moderate to severe irritant to the skin and eyes.[1] Key
hazards include:

Acute Oral Toxicity: Harmful if swallowed.[2]

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Handling should only be performed by personnel trained and familiar with the risks associated
with potent active pharmaceutical ingredients.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b190353?utm_src=pdf-interest
https://www.benchchem.com/product/b190353?utm_src=pdf-body
https://www.benchchem.com/product/b190353?utm_src=pdf-body
https://www.selleckchem.com/msds/MSDS_S9287.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Genkwanin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Genkwanin, the following personal protective
equipment is mandatory:

Specifications and

Protection Type Required PPE .
Rationale
o Protects against splashes and
) Safety goggles with side- ) )
Eye Protection ) dust, preventing serious eye
shields S
irritation.
Prevents skin contact and
] Chemical-resistant gloves irritation. Always inspect gloves
Hand Protection o ) )
(e.g., nitrile) for integrity before use and
wash hands after removal.
Protects skin from accidental
_ contact and prevents
Body Protection Laboratory coat o
contamination of personal
clothing.
Required when handling the
) NIOSH-approved respirator powder form to prevent
Respiratory . _ _ _ o
with particulate filter respiratory tract irritation from

dust or aerosols.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Genkwanin is provided below for
easy reference.
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Property Value Source
Molecular Formula C16H1205

Molecular Weight 284.26 g/mol

CAS Number 437-64-9

Appearance Solid powder

7-O-Methylapigenin, Apigenin
Synonyms )
7-methyl ether, Puddumetin

Operational Plan: Handling and Storage Protocols

Adherence to strict handling and storage protocols is critical for both safety and maintaining the
integrity of the compound.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all required PPE is correctly worn. All operations
involving solid Genkwanin should be conducted in a chemical fume hood to minimize
inhalation exposure.

e Weighing and Transferring: Use appropriate tools (e.g., spatulas, weigh paper) to handle the
solid compound, taking care to avoid generating dust.

e Preparing Solutions: When preparing solutions, slowly add the solid Genkwanin to the
solvent to prevent splashing.

» Post-Handling: After handling, thoroughly decontaminate the work area, including all
equipment and surfaces.

Storage:
o Store Genkwanin in a tightly sealed container in a cool, dry, and well-ventilated area.

e For long-term storage as a powder, a temperature of -20°C for up to 3 years is
recommended.
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o Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be stored
at -80°C for up to one year.

Disposal Plan

All waste materials contaminated with Genkwanin, including used PPE, empty containers, and
contaminated lab supplies, must be treated as chemical waste.

o Segregation: Collect all Genkwanin-contaminated waste in a designated, clearly labeled,
and sealed container.

o Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations. Do not dispose of it down the drain or in regular trash.
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Genkwanin Safe Handling Workflow

1. Preparation
- Don appropriate PPE
- Work in a chemical fume hood

2. Handling
- Weighing and Transferring

- Preparing Solutions

3. Post-Handling
- Decontaminate work area
- Clean equipment

4. Storage 5. Disposal
- Tightly sealed container - Segregate as chemical waste
- Cool, dry, well-ventilated area - Follow institutional protocols

End: Procedure Complete

Click to download full resolution via product page

Caption: A workflow for the safe handling of Genkwanin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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